Cas no 10196-04-0 (ammonium sulfite)

• Product Name: ammonium sulfite
• CAS No: 10196-04-0
• MF: H₈N₂O₃S
• MW: 116.140118598938
• MDL: MFCD00066094
• CID: 86346
• PubChem ID: 57646900
• Update Time: 2025-04-18

ammonium sulfite Chemical and Physical Properties

Names and Identifiers

• ammonium sulfite
• diammoniumsulfite
• Sulfurousacid,diammoniumsalt
• AMMONIUM SULFITE H2O
• Ammonium sulfite monohydrate
• diazanium,sulfite
• ammonium salt(1:2)
• Ammonium sulfonate
• Ammonium sulphite
• Diammonium sale
• Diammonium sulfonate
• Sulfurousacid, diammonium salt (8CI,9CI)
• Diammonium sulfite
• CHEBI:186946
• AMMONIUM SULFITE [HSDB]
• NS00080977
• EINECS 233-484-9
• diazanium;sulite
• 10196-04-0
• Sulfurous acid, diammonium salt
• UNII-8LF589Y5GD
• HSDB 1426
• diazanium;sulfite
• AMMONIUM SULFITE [MI]
• EC 233-484-9
• DTXCID4032667
• AMMONIUM SULFITE [INCI]
• AKOS015904487
• DTXSID2064991
• 8LF589Y5GD
• Sulfurous acid, ammonium salt
• Ammoniumsulfit
• ammoniumsulfite
• Sulfurous acid, ammonium salt (1:2)
• Sulfurous acid ammonium salt (1:2)

• MDL： MFCD00066094
• Inchi： 1S/2H3N.H2O3S/c;;1-4(2)3/h2*1H3;(H2,1,2,3)
• InChI Key： PQUCIEFHOVEZAU-UHFFFAOYSA-N
• SMILES： S(=O)([O-])[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 116.02600
• Monoisotopic Mass: 116.025563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.4

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.41（25℃）
• Melting Point: 60°C
• Boiling Point: 150oC
• Flash Point: °C
• Stability/Shelf Life: Stable. Efflorescent. Incompatible with acids, strong oxidizing agents.
• PSA: 83.22000
• LogP: 1.19460
• Solubility: Soluble in water, almost insoluble in ethanol and acetone.
• Color/Form: ~34% in H2O

ammonium sulfite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN1564
• WGK Germany：1
• Hazard Category Code： 31-36/37/38
• Safety Instruction： S28
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/22
• Hazard Level：6.1